Cas no 117483-89-3 (1-(Benzyloxy)carbonyl-2-indolinecarboxylic Acid)

• Product Name: 1-(Benzyloxy)carbonyl-2-indolinecarboxylic Acid
• CAS No: 117483-89-3
• MF: C₁₇H₁₅NO₄
• MW: 297.305304765701
• MDL: MFCD02682032
• CID: 134285
• PubChem ID: 2776400
• Update Time: 2025-10-17

1-(Benzyloxy)carbonyl-2-indolinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-((Benzyloxy)carbonyl)indoline-2-carboxylic acid
• 1-[(Benzyloxy)carbonyl]indoline-2-carboxylic acid
• BUTTPARK 95\50-74
• 1-CBZ-2-indolinecarboxylic acid
• 1-[(BENZYLOXY)CARBONYL]-2-INDOLINECARBOXYLIC ACID
• 2,3-Dihydro-1H-indole-1,2-dicarboxylic acid 1-benzyl ester
• 1H-Indole-1,2-dicarboxylic acid, 2,3-dihydro-, 1-(phenylMethyl) ester
• AKOS015912184
• MS-22137
• 1-[(benzyloxy)carbonyl]-2-indolinecarboxylic acid, AldrichCPR
• 1-[(benzyloxy)carbonyl]-2,3-dihydro-1H-indole-2-carboxylic acid
• Z335079884
• 1-phenylmethoxycarbonyl-2,3-dihydroindole-2-carboxylic Acid
• 4-NITRO-PHENYLALANINEMETHYLESTER
• 117483-89-3
• SB65616
• 1H-Indole-1,2-dicarboxylicacid,2,3-dihydro-,1-(phenylmethyl)ester
• DTXSID201347562
• 1-benzyloxycarbonyl-2-indoline carboxylic acid
• SCHEMBL1000224
• EN300-103751
• SB64918
• NS00018638
• 1-(benzyloxycarbonyl)indoline-2-carboxylic acid
• FT-0607080
• Oprea1_399927
• BSOYWTITVKXHLM-UHFFFAOYSA-N
• 1-((Benzyloxy)carbonyl)indoline-2-carboxylicacid
• MFCD02682032
• 1-[(Benzyloxy)carbonyl]-2-indolinecarboxylic acid, 90+%
• (S)2,3-Dihydro-indole-1,2-dicarboxylic acid 1-benzylester
• 1-(Benzyloxy)carbonyl-2-indolinecarboxylic Acid

• MDL： MFCD02682032
• Inchi： 1S/C17H15NO4/c19-16(20)15-10-13-8-4-5-9-14(13)18(15)17(21)22-11-12-6-2-1-3-7-12/h1-9,15H,10-11H2,(H,19,20)
• InChI Key： BSOYWTITVKXHLM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C2C=CC=CC=2CC1C(=O)O)=O

Computed Properties

• Exact Mass: 297.10015
• Monoisotopic Mass: 297.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Melting Point: 103-105°C
• PSA: 66.84

1-(Benzyloxy)carbonyl-2-indolinecarboxylic Acid Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 1-(Benzyloxy)carbonyl-2-indolinecarboxylic Acid

Comprehensive Overview of 1-(Benzyloxy)carbonyl-2-indolinecarboxylic Acid (CAS No. 117483-89-3)

1-(Benzyloxy)carbonyl-2-indolinecarboxylic Acid (CAS No. 117483-89-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often abbreviated as Cbz-2-indolinecarboxylic Acid, serves as a critical intermediate in the development of bioactive molecules, particularly in peptide coupling and heterocyclic chemistry. Its unique structural features, including the benzyloxycarbonyl (Cbz) protecting group and the indoline scaffold, make it a versatile building block for drug discovery and material science applications.

The growing interest in indoline derivatives stems from their prevalence in natural products and pharmaceuticals. Researchers frequently search for terms like "Cbz-protected indoline synthesis" or "CAS 117483-89-3 applications", reflecting the compound's relevance in modern organic chemistry. Recent trends highlight its role in designing kinase inhibitors and GPCR-targeted therapeutics, aligning with the pharmaceutical industry's focus on precision medicine. The compound's carboxylic acid functionality further enables facile derivatization, a feature often explored in structure-activity relationship (SAR) studies.

From a synthetic perspective, 1-(Benzyloxy)carbonyl-2-indolinecarboxylic Acid exhibits remarkable stability under standard laboratory conditions, making it suitable for multi-step reactions. Analytical techniques such as HPLC purity analysis and NMR characterization are commonly employed to verify its quality, as evidenced by frequent searches for "CAS 117483-89-3 characterization data". The compound's chiral center at the 2-position also attracts attention in asymmetric synthesis, particularly for creating enantiomerically pure intermediates used in active pharmaceutical ingredients (APIs).

Environmental and regulatory considerations have increased demand for green chemistry approaches in handling such intermediates. Many researchers now investigate "sustainable synthesis of Cbz-protected compounds" or "biodegradable alternatives to benzyloxycarbonyl groups", reflecting evolving industry priorities. Nevertheless, 117483-89-3 remains a staple in medicinal chemistry due to its balanced reactivity profile and compatibility with diverse reaction conditions, from microwave-assisted synthesis to continuous flow chemistry platforms.

In the context of drug development, this compound frequently appears in patents related to neurodegenerative disease treatments and anti-inflammatory agents. Its indoline core mimics privileged structures found in many FDA-approved drugs, explaining persistent interest in "indolinecarboxylic acid derivatives as drug candidates". Recent publications also explore its potential in prodrug design, where the Cbz group serves as a cleavable moiety for controlled drug release.

The commercial availability of 1-(Benzyloxy)carbonyl-2-indolinecarboxylic Acid through specialty chemical suppliers has facilitated its adoption across academia and industry. Quality control specifications typically include parameters like ≥98% HPLC purity and low heavy metal content, addressing concerns about "pharmaceutical-grade intermediates". Storage recommendations generally suggest 2-8°C under inert atmosphere to maintain stability, a detail often sought in "CAS 117483-89-3 handling guidelines" queries.

Emerging applications in bioconjugation chemistry have expanded the utility of this compound beyond traditional small molecule synthesis. The carboxylic acid group enables efficient coupling with biomolecules, making it valuable for creating drug-linker systems in antibody-drug conjugates (ADCs). This aligns with current searches for "indoline-based linker chemistry" and "Cbz group in bioconjugation", demonstrating the compound's adaptability to cutting-edge therapeutic modalities.

From an intellectual property standpoint, 117483-89-3 appears in numerous patent families covering heterocyclic compound libraries and combinatorial chemistry methods. Its structural features permit diverse modifications while maintaining core pharmacophoric elements, explaining why it features in "scaffold hopping strategies" literature. The compound's benzylic position offers additional sites for functionalization, a property leveraged in parallel synthesis approaches for lead optimization.

Analytical challenges associated with this compound often revolve around diastereomer separation and residual solvent analysis, topics frequently appearing in technical forums. Advanced techniques like chiral HPLC and LC-MS are commonly employed to address these issues, as indicated by searches for "CAS 117483-89-3 analytical methods". The compound's UV absorption characteristics also make it suitable for detection in complex matrices, supporting its use in metabolite identification studies.

In conclusion, 1-(Benzyloxy)carbonyl-2-indolinecarboxylic Acid (CAS No. 117483-89-3) represents a multifaceted tool for chemical research with expanding applications in drug discovery and bioconjugation. Its enduring relevance is evidenced by sustained interest in "indoline carboxylic acid derivatives" and "Cbz-protecting group chemistry" across scientific literature and patent landscapes. As synthetic methodologies evolve and therapeutic targets diversify, this compound will likely maintain its status as a valuable building block in organic and medicinal chemistry.